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Compound of Interest

Compound Name: Indigosol brown IBR

Cat. No.: B1668954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indigosol Brown IBR, also known as C.I. Solubilised Vat Brown 1 and identified by the CAS

number 23725-15-7, is a synthetic dye belonging to the Indigosol class of solubilized vat dyes.

[1] These dyes are notable for their application in the textile industry, particularly for dyeing

cellulosic fibers like cotton, viscose, and linen, where they impart shades with high fastness

properties. While primarily used in textiles, its classification as a fluorescent dye suggests

potential applications in other scientific domains, including as a fluorescent probe or marker in

biological and chemical research. This guide provides a comprehensive overview of the

available technical information on Indigosol Brown IBR, with a focus on its spectral properties

and the methodologies for their characterization.

Chemical and Physical Properties
Indigosol Brown IBR is the solubilized leuco form of Vat Brown 1.[1] The vatting process, a

reduction in an alkaline medium, converts the water-insoluble vat dye into a water-soluble form

that can be readily applied to fibers. Subsequent oxidation then regenerates the original

insoluble pigment within the fiber, leading to excellent color fastness. The molecular structure of

the parent vat dye is based on an anthraquinone core.
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Property Value

Chemical Name C.I. Solubilised Vat Brown 1

CAS Number 23725-15-7

C.I. Number 70801

Molecular Formula C₄₂H₁₈N₂O₆ (for the parent vat dye)

Appearance Dark olive powder

Solubility Soluble in water

Excitation and Emission Spectra
Despite extensive searches of scientific literature, technical datasheets, and spectral

databases, specific quantitative data for the excitation and emission maxima of Indigosol
Brown IBR could not be located. This lack of publicly available data is not uncommon for

textile dyes that have not been widely adopted for fluorescence-based research applications.

However, based on the general properties of Indigosol dyes and their parent compounds, some

inferences can be made. The parent compound, indigo, exhibits fluorescence. Studies on

indigo have reported various excitation and emission peaks depending on the solvent and

concentration. For instance, in N,N-dimethylformamide (DMF), indigo has shown three

characteristic absorption peaks at 281 nm, 323 nm, and 397 nm, with a fluorescence emission

peak at 485 nm.[2] It is important to note that these values are for the parent indigo molecule

and not for Indigosol Brown IBR, which has a more complex anthraquinone-based structure.

The actual excitation and emission spectra of Indigosol Brown IBR would need to be

determined experimentally.

Experimental Protocols for Spectral
Characterization
For researchers wishing to determine the excitation and emission spectra of Indigosol Brown
IBR, the following general experimental protocol for fluorescence spectroscopy can be

adapted.
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Objective:
To determine the optimal excitation and emission wavelengths of Indigosol Brown IBR in a

specified solvent.

Materials and Equipment:
Indigosol Brown IBR

Spectroscopic grade solvent (e.g., water, ethanol, DMF)

Spectrofluorometer with excitation and emission monochromators

Quartz cuvettes

Volumetric flasks and pipettes

Methodology:
Solution Preparation:

Prepare a stock solution of Indigosol Brown IBR in the chosen solvent at a concentration

of approximately 1 mg/mL.

From the stock solution, prepare a series of dilutions to find a concentration that gives a

stable and measurable fluorescence signal without being overly concentrated, which can

lead to inner filter effects. A starting concentration in the range of 1-10 µg/mL is often

suitable.

Excitation Spectrum Measurement:

Set the emission monochromator to a wavelength longer than the expected absorption

maximum. A starting point could be estimated from the color of the dye (e.g., for a brown

dye, the emission might be in the green to red region of the spectrum).

Scan the excitation monochromator over a range of wavelengths (e.g., 250-600 nm) and

record the fluorescence intensity at the set emission wavelength.
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The wavelength that produces the highest fluorescence intensity is the optimal excitation

wavelength (λex).

Emission Spectrum Measurement:

Set the excitation monochromator to the determined optimal excitation wavelength (λex).

Scan the emission monochromator over a range of wavelengths starting from just above

the excitation wavelength to the near-infrared region (e.g., λex + 20 nm to 800 nm).

The wavelength at which the highest fluorescence intensity is recorded is the optimal

emission wavelength (λem).

Data Analysis:

Plot the fluorescence intensity as a function of wavelength for both the excitation and

emission scans.

Identify and report the peak wavelengths for excitation and emission.

Experimental Workflow Diagram

Solution Preparation Spectral Measurement Data Analysis

Prepare Stock Solution
(1 mg/mL)

Prepare Dilutions
(1-10 µg/mL) Measure Excitation Spectrum Measure Emission Spectrum Determine λex Determine λem

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the experimental determination of excitation

and emission spectra.

Signaling Pathways and Applications
Currently, there is no published research that describes the use of Indigosol Brown IBR in

specific signaling pathways or advanced drug development applications. Its primary
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documented use is in the textile industry. However, the identification of its fluorescent

properties opens the door to potential future applications in cellular imaging, flow cytometry, or

as a tag for biomolecules, provided its spectral characteristics, quantum yield, and

photostability are favorable and it exhibits low cytotoxicity.

Conclusion
Indigosol Brown IBR is a fluorescent dye with a long history of use in the textile industry.

While specific data on its excitation and emission spectra are not readily available in the public

domain, this guide provides a framework for researchers to experimentally determine these

crucial parameters. The detailed protocol and workflow diagram offer a clear path for the

characterization of this and other similar dyes. Further research into the photophysical

properties and biological compatibility of Indigosol Brown IBR is warranted to explore its

potential beyond textile applications and into the realms of scientific research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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